Tert-butyl 4-[2-(1-hydroxy-1-methyl ethyl)phenyl]piperidine-1-carboxylate

• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: tert-butyl 4-[2-(2-hydroxypropan-2-yl)phenyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29NO3/c1-18(2,3)23-17(21)20-12-10-14(11-13-20)15-8-6-7-9-16(15)19(4,5)22/h6-9,14,22H,10-13H2,1-5H3
• InChI Key: FLXAVJKINHPQIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC=CC=C2C(C)(C)O

Description

Tert-butyl 4-[2-(1-hydroxy-1-methyl ethyl)phenyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H29NO3 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-Methoxycarbonyl-phenyl)-piperidine-1-carboxylic acid tert-butyl ester (2.6 g, 8.14 mmol) [C.A.S. 732275-95-5] in THF (150 ml) cooled at 0° C. and under nitrogen atmosphere, was added dropwise methylmagnesium bromide −1.4 M solution in toluene/THF (17.443 ml, 24.421 mmol) and the resulting reaction mixture was stirred at 45° C. for 2 h. After cooling in an ice bath the mixture was carefully quenched with a saturated aqueous solution of ammonium chloride, and then extracted with EtOAc. The combined organic phase was dried (Na2SO4) and the solvent evaporated in vacuo to yield D28 (2.77 g, 69%)